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Compound of Interest
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For researchers, scientists, and drug development professionals in the dental field, the
selection of appropriate materials for implant-supported overdentures is critical for long-term
clinical success and patient satisfaction. This guide provides a detailed comparison of Truliner,
a poly(ethyl methacrylate) (PEMA)-based hard denture reline material, with other commonly
used alternatives, focusing on key performance indicators supported by experimental data.

Executive Summary

Truliner demonstrates competitive performance in impact strength when compared to other
hard reline materials. While direct comparative data on shear bond strength and water
sorption/solubility for Truliner remains limited in readily available literature, understanding its
PEMA composition allows for inferences regarding its likely performance characteristics.
PEMA-based materials are known for their lower exothermic heat during polymerization and
good patient tolerance. This guide presents available quantitative data, outlines standard
experimental protocols for material evaluation, and discusses the clinical implications for the
use of Truliner in implant-supported overdentures.

Material Composition

Understanding the chemical makeup of denture reline materials is fundamental to predicting
their clinical behavior.

e Truliner (New Truliner®): This is a hard, chairside reline material with a Poly(ethyl
methacrylate) (PEMA) powder composition.[1][2] PEMA-based materials are generally
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characterized by a lower exothermic reaction during setting compared to their Polymethyl
methacrylate (PMMA) counterparts, which can enhance patient comfort during the intraoral
relining procedure.[2]

o Kooliner™: This is also a PEMA-based hard chairside reliner, which incorporates isobutyl
methacrylate (IBMA).[3]

o Tokuyama® Rebase II: This is a PEMA-based hard chairside reline material that also
contains 2-(acetoacetoxy) ethyl methacrylate (AAEM) and 1,9-nonanediol dimethacrylate
(1,9-ND).

o Ufi Gel Hard: This hard reline material is based on PEMA and includes 1,6-hexanediol
dimethacrylate (1,6-HDMA).

Performance Data

The following table summarizes available quantitative data for the impact strength of Truliner
and its alternatives. Data for shear bond strength and water sorption/solubility for Truliner in
direct comparison with the other listed materials were not available in the reviewed literature.

Table 1: Impact Strength of Hard Denture Reline Materials

Impact Strength Impact Strength
Material Composition (kd/m?) (Non- (kdim?)
thermocycled) (Thermocycled)
New Truliner® PEMA, IBMA, DBP 6.20 6.03
Kooliner™ PEMA, IBMA 5.60 5.31
Tokuyama® Rebase Il PEMA, AAEM, 1,9-ND  5.76 5.12
Ufi Gel Hard PEMA, 1,6-HDMA 0.76 0.78

Data sourced from a 2012 in vitro study.[3][4]

Experimental Protocols
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To ensure standardized and reproducible results, specific methodologies are employed to
evaluate the key performance characteristics of denture reline materials.

Shear Bond Strength Testing

The shear bond strength test is crucial for determining the adhesive capacity of the reline
material to the denture base. A common protocol involves the following steps:

e Specimen Preparation: Cylindrical or block-shaped specimens of a denture base resin
(typically PMMA) are fabricated. A specific area of the surface is prepared to bond with the
reline material.

o Surface Treatment: The bonding surface of the denture base specimen may undergo various
treatments to enhance adhesion, such as roughening with sandpaper or air abrasion, or
chemical treatment with a bonding agent or monomer.

» Reline Material Application: The reline material is mixed according to the manufacturer's
instructions and applied to the prepared surface of the denture base specimen, typically
within a mold to ensure a standardized bonding area.

e Curing: The reline material is allowed to cure as per the manufacturer's recommendations.
This may involve pressure pot application or self-curing at room or mouth temperature.

e Thermocycling (Optional): To simulate the effects of thermal changes in the oral
environment, specimens may be subjected to thermocycling, which involves alternating
immersion in hot and cold water baths for a specified number of cycles.

o Testing: The bonded specimens are mounted in a universal testing machine. A shear force is
applied at the interface of the denture base and the reline material at a constant crosshead
speed until failure occurs. The force at failure is recorded and the shear bond strength is
calculated in megapascals (MPa).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1166193#truliner-performance-in-implant-supported-
overdentures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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